2-(2,4-dichlorophenoxy)-N-(4-pyridinylmethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C14H12Cl2N2O2/c15-11-1-2-13(12(16)7-11)20-9-14(19)18-8-10-3-5-17-6-4-10/h1-7H,8-9H2,(H,18,19)
• InChI Key: MCJQNWABTXCSIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NCC2=CC=NC=C2
• Molecular Formula: C14H12Cl2N2O2
• Molecular Weight: 311.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(4-pyridinylmethyl)acetamide, commonly known as 'Dicamba', is a herbicide that is widely used in agriculture to control broadleaf weeds. It belongs to the group of synthetic auxins, which are plant hormones that regulate growth and development. Dicamba has been in use since the 1960s, and its popularity has increased in recent years due to the rise of herbicide-resistant weeds.

Mechanism of Action

Dicamba works by disrupting the normal growth and development of plants. It acts as an auxin mimic, binding to the same receptors as natural auxins and causing abnormal growth patterns. This leads to the death of the plant or the inhibition of its growth.
Biochemical and Physiological Effects:
Dicamba has been shown to affect several physiological processes in plants, including cell division, elongation, and differentiation. It also affects the synthesis and transport of other plant hormones, such as gibberellins and cytokinins. In addition, Dicamba has been shown to affect the expression of genes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

Dicamba is a valuable tool for studying plant growth and development, as well as herbicide resistance in weeds. Its selective activity against broadleaf weeds makes it a useful herbicide for crop protection. However, Dicamba can also have negative effects on non-target plants, and its use is regulated by environmental agencies.

Future Directions

There are several future directions for research on Dicamba. One area of interest is the development of new formulations that reduce the risk of off-target effects. Another area of research is the investigation of the molecular mechanisms of herbicide resistance in weeds, which could lead to the development of new herbicides with different modes of action. Finally, there is a need for further research on the effects of Dicamba on non-target plants and the environment, to ensure its safe and sustainable use in agriculture.

Synthesis Methods

Dicamba can be synthesized by reacting 2,4-dichlorophenol with chloroacetyl chloride in the presence of a base, followed by reaction with pyridine-4-carboxaldehyde. The product obtained is then purified by recrystallization.

Scientific Research Applications

Dicamba is widely used in scientific research to study the effects of auxin on plant growth and development. It is also used to investigate the mechanisms of herbicide resistance in weeds. Dicamba has been shown to have selective activity against broadleaf weeds, making it a valuable tool for crop protection.